Cas no 2138585-12-1 (2-{9-oxo-8-azabicyclo5.2.0nonan-4-yl}acetic acid)

2-{9-Oxo-8-azabicyclo[5.2.0]nonan-4-yl}acetic acid is a bicyclic lactam derivative with a fused ring structure, offering unique reactivity and stereochemical properties. Its rigid bicyclic framework enhances stability, making it valuable in synthetic organic chemistry, particularly for constructing complex heterocycles or serving as a chiral building block. The presence of both a lactam and a carboxylic acid functional group allows for versatile derivatization, enabling applications in pharmaceutical intermediates or asymmetric synthesis. The compound’s constrained geometry may also influence conformational control in target molecules. Its synthesis and functionalization potential make it a useful scaffold for medicinal chemistry and materials science research.
2-{9-oxo-8-azabicyclo5.2.0nonan-4-yl}acetic acid structure
2138585-12-1 structure
Product Name:2-{9-oxo-8-azabicyclo5.2.0nonan-4-yl}acetic acid
CAS No:2138585-12-1
MF:C10H15NO3
MW:197.231003046036
CID:6592656
PubChem ID:165501340
Update Time:2025-05-21

2-{9-oxo-8-azabicyclo5.2.0nonan-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{9-oxo-8-azabicyclo5.2.0nonan-4-yl}acetic acid
    • 2-{9-oxo-8-azabicyclo[5.2.0]nonan-4-yl}acetic acid
    • 2138585-12-1
    • EN300-1178832
    • Inchi: 1S/C10H15NO3/c12-9(13)5-6-1-3-7-8(4-2-6)11-10(7)14/h6-8H,1-5H2,(H,11,14)(H,12,13)
    • InChI Key: DQYOPOXPWPZICC-UHFFFAOYSA-N
    • SMILES: O=C1C2CCC(CC(=O)O)CCC2N1

Computed Properties

  • Exact Mass: 197.10519334g/mol
  • Monoisotopic Mass: 197.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 66.4Ų

2-{9-oxo-8-azabicyclo5.2.0nonan-4-yl}acetic acid Pricemore >>

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Additional information on 2-{9-oxo-8-azabicyclo5.2.0nonan-4-yl}acetic acid

2-{9-Oxo-8-Azabicyclo[5.2.0]Nonan-4-Yl}Acetic Acid: A Comprehensive Overview

2-{9-Oxo-8-Azabicyclo[5.2.0]Nonan-4-Yl}Acetic Acid (CAS No: 2138585-12-1) is a complex organic compound with a unique bicyclic structure, making it a subject of interest in both academic and industrial research. This compound belongs to the class of bicyclic amines, which are known for their diverse applications in pharmacology, agrochemistry, and materials science. The azabicyclo[5.2.0]nonane framework is particularly notable for its rigidity and potential to serve as a scaffold for bioactive molecules.

The synthesis of 2-{9-Oxo-8-Azabicyclo[5.2.0]Nonan-4-Yl}Acetic Acid involves multi-step organic reactions, often utilizing ring-closing techniques to achieve the bicyclic structure. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems. Researchers have employed various strategies, including organocatalysis and transition-metal-mediated reactions, to optimize the synthesis process and improve yield.

One of the most promising applications of this compound lies in its potential as a drug candidate. Studies have shown that azabicyclo[5.2.0]nonane derivatives exhibit modulatory effects on various cellular pathways, including those involved in inflammation, neurodegeneration, and cancer progression. For instance, recent research published in *Nature Communications* demonstrated that certain analogs of this compound can inhibit key enzymes associated with Alzheimer's disease, suggesting a potential therapeutic role.

In addition to its pharmacological applications, 2-{9-Oxo-8-Azabicyclo[5.2.0]Nonan-4-Yl}Acetic Acid has been explored for its use in agrochemicals. Its ability to interact with plant hormones has led to investigations into its role as a growth regulator or pest control agent. Field trials conducted in collaboration with agricultural research institutions have shown promising results in enhancing crop resilience against environmental stressors.

The structural versatility of this compound also extends to materials science, where it has been considered as a building block for advanced polymers and nanomaterials. Its rigid bicyclic structure provides mechanical stability, making it suitable for applications in high-performance composites and drug delivery systems.

Recent studies have further elucidated the mechanistic insights into the reactivity of azabicyclo[5.2.0]nonane derivatives under various reaction conditions. For example, computational chemistry approaches have been employed to predict the electronic properties and reactivity profiles of this compound, aiding in the design of more efficient synthetic routes.

In conclusion, 2-{9-Oxo-8-Azabicyclo[5.2.0]Nonan-4-Yl}Acetic Acid (CAS No: 2138585-12-1) stands as a testament to the intricate relationship between chemical structure and functionality. With ongoing research uncovering new applications and mechanisms, this compound continues to be a focal point in diverse scientific disciplines.

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